Cas no 1528506-65-1 (4-2-(piperazin-1-yl)ethylbenzene-1,2-diol)

• Product Name: 4-2-(piperazin-1-yl)ethylbenzene-1,2-diol
• CAS No: 1528506-65-1
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5889975
• PubChem ID: 82617198
• Update Time: 2025-05-20

4-2-(piperazin-1-yl)ethylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-2-(piperazin-1-yl)ethylbenzene-1,2-diol
• 1528506-65-1
• EN300-1821242
• 4-[2-(piperazin-1-yl)ethyl]benzene-1,2-diol

• Inchi： 1S/C12H18N2O2/c15-11-2-1-10(9-12(11)16)3-6-14-7-4-13-5-8-14/h1-2,9,13,15-16H,3-8H2
• InChI Key： BJTUGJQPYPQIEF-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CCN1CCNCC1)O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 55.7Ų

Additional information on 4-2-(piperazin-1-yl)ethylbenzene-1,2-diol

4-2-(Piperazin-1-yl)ethylbenzene-1,2-diol (CAS No. 1528506-65-1): A Comprehensive Overview

4-2-(Piperazin-1-yl)ethylbenzene-1,2-diol (CAS No. 1528506-65-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits potential therapeutic properties and has been the subject of numerous studies aimed at elucidating its biological activities and potential applications.

The chemical structure of 4-2-(Piperazin-1-yl)ethylbenzene-1,2-diol is composed of a benzene ring substituted with a hydroxyl group at the 1 and 2 positions, and a piperazine moiety attached to an ethyl chain. This arrangement confers the compound with specific physicochemical properties that are crucial for its biological interactions. The presence of the piperazine ring, in particular, is known to enhance the compound's ability to interact with various biological targets, including receptors and enzymes.

Recent research has focused on the potential therapeutic applications of 4-2-(Piperazin-1-yl)ethylbenzene-1,2-diol. Studies have shown that this compound exhibits significant antioxidant and anti-inflammatory properties. These effects are attributed to its ability to scavenge free radicals and modulate inflammatory pathways, making it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant and anti-inflammatory activities, 4-2-(Piperazin-1-yl)ethylbenzene-1,2-diol has also been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neurons from damage induced by various stressors, including oxidative stress and excitotoxicity. These findings suggest that 4-2-(Piperazin-1-yl)ethylbenzene-1,2-diol may have therapeutic potential in the management of neurological conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 4-2-(Piperazin-1-yl)ethylbenzene-1,2-diol have also been studied to assess its suitability as a therapeutic agent. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed following oral administration and exhibits good bioavailability. Furthermore, it has been shown to cross the blood-brain barrier efficiently, which is essential for its neuroprotective effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-2-(Piperazin-1-yl)ethylbenzene-1,2-diol in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various doses and does not exhibit significant adverse effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, 4-2-(Piperazin-1-yl)ethylbenzene-1,2-diol (CAS No. 1528506-65-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers it with valuable biological properties, including antioxidant, anti-inflammatory, and neuroprotective effects. Ongoing research and clinical trials will continue to explore its full therapeutic potential, potentially leading to new treatments for various diseases.